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dodecyisilane safety data sheet and handling

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Dodecylsilane

CAS No.: 872-19-5

Cat. No.: S1913883

Physical and Chemical Properties

The table below summarizes the available physical and chemical property data for dodecylsilane. Please

note that many data points are not available (N/A).

Property Value Source
CAS Number 872-19-5 [1]
Molecular Formula C12H2sSi [1]
Molecular Weight 200.44 g/mol [1]
Boiling Point 80 °C at 7 mmHg [1]
Flash Point 100.14 °C [1]
Density 0.7753 g/cm3 [1]
Vapour Pressure N/A

Partition Coefficient (log Kg,,) N/A

Solubility N/A
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Hazard Identification and Exposure Controls

Based on the safety data sheet, the specific hazards of dodecylsilane are not fully classified, and no

occupational exposure limits (OELs) were provided [1]. In such cases, it is critical to adhere to strict safety

protocols.

e Hazard Communication: The Safety Data Sheet (SDS) for dodecylsilane has sections for hazard
classification that are marked "no data available" [1]. You should treat chemicals with unknown

toxicity as potentially hazardous.
e Exposure Limits: No Permissible Exposure Limit (PEL) from OSHA, Recommended Exposure Limit

(REL) from NIOSH, or Threshold Limit Value (TLV) from ACGIH was located for dodecylsilane [1].
OSHA advises that their own PELs, many set in 1970, may be outdated and recommends
consulting other occupational exposure limits for better worker protection [2].

Safe Handling and Emergency Procedures

The following workflow outlines the key procedures for handling dodecylsilane and responding to incidents,

based on the available safety data sheet [1].
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Routine Handling

‘Work in well-ventilated area

ncident Occurs

‘Wear fire/flame resistant,
impervious clothing & gloves

for at least 15 minutes alcohol-resistant foam

Use spark-proof tools

(Rinse cautiously with water) (Use dry chemical, COz, or)

\4

(Wash with soap and plenty of water)

\4

Consult a doctor

\4

_______________________
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Consult a doctor

If not breathing, give artificial
respiration (use a mask)
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Click to download full resolution via product page

Dodecylsilane Safety Workflow

Key Considerations for Researchers
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For your work in drug development, here are some critical points to consider:

e Data Gaps: The lack of defined exposure limits and complete toxicological data (e.g., carcinogenicity,
mutagenicity, reproductive toxicity) represents a significant knowledge gap [1]. A rigorous,
assumption-free approach is necessary.

e Material Similarities: While dodecylsilane itself may not be fully characterized, related silane
compounds are known to be highly flammable and toxic by inhalation [3]. This suggests that
dodecylsilane should be handled with extreme caution.

e Hierarchy of Controls: Prioritize using engineering controls (like fume hoods) over personal
protective equipment (PPE) to manage risks. The SDS recommends ensuring adequate ventilation
and handling the substance in accordance with good industrial hygiene and safety practice [1].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule Contact
) o Address: Ontario, CA 91761, United
Your Ultimate Destination for Small-Molecule (aka. States
smolecule) Compounds, Empowering Innovative
Research Solutions Beyond Boundaries. Phone: (512) 262-9938
Email: info@smolecule.com
Web: www.smolecule.com
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